Cas no 1006440-84-1 (1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1006440-84-1
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 3060572
• PubChem ID: 19623952
• Update Time: 2025-05-20

1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic acid
• AKOS000315387
• MFCD06806823
• 1-Methyl-3-([(1-phenylethyl)amino]carbonyl)-1H-pyrazole-4-carboxylic acid
• 1-METHYL-3-{[(1-PHENYLETHYL)AMINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID
• EN300-651309
• 1-METHYL-3-[(1-PHENYLETHYL)CARBAMOYL]PYRAZOLE-4-CARBOXYLIC ACID
• STK350387
• CS-0275233
• 1-methyl-3-[(1-phenylethyl)carbamoyl]-1H-pyrazole-4-carboxylic acid
• 1-methyl-3-(1-phenylethylcarbamoyl)pyrazole-4-carboxylic acid
• 1006440-84-1

• MDL： MFCD06806823
• Inchi： 1S/C14H15N3O3/c1-9(10-6-4-3-5-7-10)15-13(18)12-11(14(19)20)8-17(2)16-12/h3-9H,1-2H3,(H,15,18)(H,19,20)
• InChI Key： AGSGBMWQRXABLS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(=O)O)=CN(C)N=1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.11134135Da
• Monoisotopic Mass: 273.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic acid

1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1006440-84-1) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's unique combination of functional groups, including a methyl group, a phenylethyl carbamate moiety, and a carboxylic acid group, contributes to its intriguing chemical properties and pharmacological potential.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole-containing compounds in targeting various disease states. For instance, studies have demonstrated that pyrazole derivatives can exhibit potent anti-inflammatory, anticancer, and neuroprotective activities. The methyl group in this compound is known to enhance lipophilicity, which can improve bioavailability and tissue penetration. Meanwhile, the phenylethyl carbamate moiety introduces steric bulk and electronic effects that can modulate binding affinity to specific biological targets.

The carboxylic acid group at the 4-position of the pyrazole ring plays a crucial role in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems. This functional group also provides an opportunity for further chemical modification, such as esterification or amidation, enabling the creation of prodrugs or more bioavailable forms of the compound. Recent research has explored the use of such modifications to enhance the pharmacokinetic profiles of pyrazole-based drugs.

From a structural standpoint, the compound's pyrazole ring serves as a central scaffold for attaching various substituents. Pyrazoles are known for their aromaticity and stability, making them ideal platforms for drug design. The substitution pattern in this molecule—specifically at positions 1 and 3—suggests a high degree of functionalization that could be exploited for tuning activity against specific targets. For example, the methyl group at position 1 may influence the molecule's conformational flexibility, while the phenylethyl carbamate group at position 3 could serve as a site for receptor interaction.

Emerging studies have also investigated the potential of this compound as a lead molecule in anticancer drug development. Pyrazole derivatives have been shown to inhibit key enzymes involved in cell proliferation and survival pathways. The combination of lipophilic substituents (such as the phenylethyl group) with polar groups (such as the carboxylic acid) creates a balance that may facilitate selective uptake by cancer cells while minimizing toxicity to healthy tissues.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and functional group transformations. The use of microwave-assisted synthesis or continuous flow chemistry has been proposed to optimize reaction conditions and improve yields. These advancements underscore the importance of green chemistry principles in modern pharmaceutical manufacturing.

From an analytical perspective, techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. Additionally, computational methods like molecular docking and quantum mechanics calculations have provided insights into its binding modes and electronic properties.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. The integration of artificial intelligence (AI) tools for virtual screening and predictive modeling will likely play a pivotal role in identifying optimal drug candidates derived from this scaffold.

In conclusion, 1-Methyl-3-((1-phenylethyl)carbamoyl)-1H-pyrazole-4-carboxylic Acid represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure and functional groups offer ample opportunities for further exploration and optimization. As research progresses, this compound holds great potential for advancing novel therapeutic strategies across various disease areas.